2-amino-1-(2,4-dimethoxyphenyl)-N-(2-methoxyethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• Molecular Formula: C22H23N5O4
• Molecular Weight: 421.4 g/mol
• IUPAC Name: 2-amino-1-(2,4-dimethoxyphenyl)-N-(2-methoxyethyl)pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C22H23N5O4/c1-29-11-10-24-22(28)18-19-21(26-15-7-5-4-6-14(15)25-19)27(20(18)23)16-9-8-13(30-2)12-17(16)31-3/h4-9,12H,10-11,23H2,1-3H3,(H,24,28)
• InChI Key: MDUBNPPMGYQAKO-UHFFFAOYSA-N
• Canonical SMILES: COCCNC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)C4=C(C=C(C=C4)OC)OC)N

Description

• This compound is a complex heterocyclic molecule with a fused pyrroloquinoxaline core. Its systematic name reflects its structural features: a primary amine (2-amino), a dimethoxyphenyl group, an N-(2-methoxyethyl) substituent, and a carboxamide functionality.
• The compound’s intricate structure suggests potential biological activity and applications.

Preparation Methods

Reaction Conditions: These may include cyclization of appropriate precursors, such as amine condensation with carboxylic acids or their derivatives.

Industrial Production: Unfortunately, industrial-scale production methods remain scarce due to limited commercial interest.

Chemical Reactions Analysis

Reactivity: The compound likely undergoes various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions: These depend on the specific reaction type. For instance

Major Products: These would vary based on the specific reaction and starting materials.

Scientific Research Applications

Chemistry: Investigate its reactivity, explore novel derivatives, and study its interactions with other molecules.

Biology: Assess its potential as a bioactive compound (e.g., enzyme inhibitors, receptor modulators).

Medicine: Explore its pharmacological properties (e.g., anticancer, antimicrobial).

Industry: Evaluate its use in materials science (e.g., organic electronics, sensors).

Mechanism of Action

Targets: Identify molecular targets (e.g., proteins, receptors) affected by the compound.

Pathways: Investigate signaling pathways influenced by its binding or enzymatic activity.

Comparison with Similar Compounds

Uniqueness: Highlight its distinctive features (e.g., specific substituents, fused ring system).

Similar Compounds: While direct analogs are scarce, related pyrroloquinoxalines include

Remember that further research and experimental data are essential for a comprehensive understanding of this intriguing compound